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Compound of Interest

Compound Name: Caboxine A

Cat. No.: B568819

A comprehensive literature review reveals a significant scarcity of detailed scientific data on the
synthetic compound Caboxine A, preventing the creation of an in-depth technical guide as
requested. While basic chemical and physical properties are available, in-depth experimental
data, including detailed protocols, quantitative results, and specific signaling pathways, are not
present in the public domain.

Physicochemical Properties of Caboxine A

Limited information identifies Caboxine A as a synthetic compound with the following
properties:

Property

Value

CAS Number

53851-13-1[1][2]

Molecular Formula

C22H26N205[1][2]

Molecular Weight

398.45 g/mol [2]

Synonyms

3-epi-Isocaboxine A, 3-epi-Vineridine, 7-epi-
Caboxine B[2]

Biological Context and Potential
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Caboxine A is described as a bioactive compound designed to modulate specific cellular
signaling pathways.[1] It is under investigation for its potential therapeutic effects, particularly in
the modulation of inflammation and cellular proliferation.[1] The compound is being explored as
a molecular probe to understand complex biochemical networks, which could inform the
development of new therapeutic strategies.[1]

Absence of Detailed Experimental Data

Despite these general descriptions, a thorough search for detailed scientific literature did not
yield any specific experimental protocols, quantitative data from biological assays, or defined
signaling pathways affected by Caboxine A. Information regarding its synthesis and any
potential clinical trials is also unavailable. The lack of this critical information makes it
impossible to construct the requested in-depth technical guide, including data tables and
visualizations of experimental workflows or signaling pathways.

Further research and publication of primary scientific studies are required to elucidate the
specific mechanism of action, biological activities, and therapeutic potential of Caboxine A.
Without such data, a detailed technical and scientific review remains unfeasible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Caboxine A | 53851-13-1 | DCA85113 | Biosynth [biosynth.com]
o 2. Caboxine A - Lifeasible [lifeasible.com]

 To cite this document: BenchChem. [Limited Scientific Literature Hinders In-depth Review of
Caboxine A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568819#caboxine-a-literature-review]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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